N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(5-bromopyridin-2-yl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C11H8BrN3OS2/c12-7-3-4-9(13-6-7)14-11(17)15-10(16)8-2-1-5-18-8/h1-6H,(H2,13,14,15,16,17)
• InChI Key: ZYMDJTMLIHWJFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Br
• Molecular Formula: C11H8BrN3OS2
• Molecular Weight: 342.2 g/mol

Description

Synthesis Analysis

The synthesis of N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}-2-thiophenecarboxamide involves several steps, including condensation reactions, and may employ cross-coupling reactions such as the Suzuki reaction for introducing various substituents. Although the specific synthesis of this compound was not detailed in the available literature, related compounds such as 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides have been synthesized via Suzuki cross-coupling reactions, which could be analogous to the synthesis of the target compound (Ahmad et al., 2021).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied through techniques such as X-ray crystallography, which reveals the spatial arrangement of atoms within the molecule and important intermolecular interactions. For instance, N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, a compound with a similar structure, was characterized to have a strong intramolecular hydrogen bond, highlighting the significance of hydrogen bonding in the stability and reactivity of these molecules (Saeed et al., 2010).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including cross-coupling reactions that allow for the modification of the molecule, thereby altering its properties. The chemical properties are significantly influenced by the functional groups present, such as the amino group and the carbonothioyl group, which contribute to the molecule's reactivity.

Physical Properties Analysis

The physical properties of compounds like N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}-2-thiophenecarboxamide, including solubility, melting point, and crystal structure, are critical for understanding their behavior in different environments and applications. While specific data on this compound was not found, related research on similar compounds provides insights into how structural features impact physical properties (Gad-Elkareem et al., 2011).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity, toxicity, and the nature of its degradation products. Handling of this compound should be done in accordance with appropriate safety protocols.

Future Directions

The future research directions involving this compound could be numerous, depending on its intended application. It could be studied for potential use in pharmaceuticals, materials science, or as a building block in synthetic chemistry.